Cas no 886499-94-1 (3-Methoxy-2,4,6-trifluorobenzoic acid)

• Product Name: 3-Methoxy-2,4,6-trifluorobenzoic acid
• CAS No: 886499-94-1
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• MDL: MFCD06660225
• CID: 69326
• PubChem ID: 17750796
• Update Time: 2024-10-26

3-Methoxy-2,4,6-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2,4,6-trifluorobenzoic acid
• 2,4,6-Trifluoro-3-methoxybenzoic acid
• JRD-1796
• 2,4,6-Trifluoro-3-methoxybenzoic acid (ACI)
• 2,4,6-Trifluoro-3-methoxybenzenecarboxylic acid
• CS-0358960
• JS-4427
• 3-Methoxy-2,4,6-trifluorobenzoicacid
• DTXSID20590695
• E88047
• 886499-94-1
• AKOS015956550
• AC-26277
• MFCD06660225
• SCHEMBL203637

• MDL： MFCD06660225
• Inchi： 1S/C8H5F3O3/c1-14-7-4(10)2-3(9)5(6(7)11)8(12)13/h2H,1H3,(H,12,13)
• InChI Key： HBJGDRQQDGUBGN-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=C(OC)C(F)=CC=1F)O

Computed Properties

• Exact Mass: 206.01900
• Monoisotopic Mass: 206.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.487
• Melting Point: 100-102℃
• Boiling Point: 291°C at 760 mmHg
• PSA: 46.53000
• LogP: 1.81070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives